Cas no 33622-41-2 (3-(dimethylamino)-2-methylpropan-1-ol)

• Product Name: 3-(dimethylamino)-2-methylpropan-1-ol
• CAS No: 33622-41-2
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD09834382
• CID: 319870
• PubChem ID: 118095
• Update Time: 2025-10-28

3-(dimethylamino)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(dimethylamino)-2-methyl-
• 3-(Dimethylamino)-2-methylpropan-1-ol
• 2-methyl-3-dimethylaminopropanol
• 2-Methyl-3-dimethylamino-propanol-(1)
• 3-(Dimethylamino)-2-methyl-1-propanol
• 3-(dimethylamino)-2-methyl-1-propanol(SALTDATA: FREE)
• 3-Dimethylamino-2-methyl-propanol-(1)
• 33622-41-2
• AKOS016342146
• SCHEMBL188892
• FT-0678955
• MFCD09834382
• CS-0215040
• NS00060476
• AKOS002656982
• EN300-216115
• BB 0240804
• EINECS 251-599-2
• DTXSID60902536
• LS-01494
• NoName_3050
• 3-(dimethylamino)-2-methylpropan-1-ol

• MDL： MFCD09834382
• Inchi： 1S/C6H15NO/c1-6(5-8)4-7(2)3/h6,8H,4-5H2,1-3H3
• InChI Key： FZASHPCRPMSFEG-UHFFFAOYSA-N
• SMILES： OCC(C)CN(C)C

Computed Properties

• Exact Mass: 117.11500
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 0.4

Experimental Properties

• Density: 0.883
• Boiling Point: 169.7°Cat760mmHg
• Flash Point: 48.3°C
• Refractive Index: 1.441
• PSA: 23.47000
• LogP: 0.17640

3-(dimethylamino)-2-methylpropan-1-ol Security Information

• HazardClass：IRRITANT

Additional information on 3-(dimethylamino)-2-methylpropan-1-ol

3-(Dimethylamino)-2-Methylpropan-1-ol: A Comprehensive Overview

3-(Dimethylamino)-2-methylpropan-1-ol (CAS No. 33622-41-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of chemistry and materials science. This compound, also known as N,N-dimethylisopropylamine alcohol, belongs to the class of tertiary alcohols and is characterized by its dimethylamino group attached to an isopropyl chain. The molecule's structure, which includes a tertiary amine and a hydroxyl group, makes it highly reactive and suitable for a wide range of applications.

Recent studies have highlighted the importance of 3-(dimethylamino)-2-methylpropan-1-ol in the synthesis of advanced materials, particularly in the development of novel polymers and surfactants. Researchers have explored its ability to act as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures with tailored properties. For instance, its use in the preparation of block copolymers has shown promise in enhancing the mechanical and thermal stability of materials, making it a valuable component in high-performance polymer systems.

The compound's dimethylamino group plays a critical role in its reactivity, as it can participate in various chemical transformations, including nucleophilic substitutions and acid-base reactions. This functionality has been exploited in the development of catalysts for industrial processes, where its ability to stabilize transition states enhances reaction efficiency. Furthermore, its isopropyl chain contributes to its solubility properties, making it suitable for use in both polar and non-polar solvents.

One of the most intriguing aspects of 3-(dimethylamino)-2-methylpropan-1-ol is its potential in green chemistry applications. Recent research has focused on its use as a sustainable alternative to traditional reagents in organic synthesis. By incorporating this compound into eco-friendly reaction pathways, scientists aim to reduce waste and improve the overall sustainability of chemical processes. Its ability to facilitate asymmetric synthesis has also been explored, offering new avenues for the production of chiral compounds with high enantiomeric excess.

In addition to its role in materials science, 3-(dimethylamino)-2-methylpropan-1-ol has found applications in pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it an ideal candidate for the development of bioactive molecules with specific pharmacological properties. For example, studies have shown that derivatives of this compound exhibit potential as antimicrobial agents, offering new possibilities for combating drug-resistant pathogens.

The synthesis of 3-(dimethylamino)-2-methylpropan-1-ol involves a multi-step process that typically begins with the alkylation of dimethylamine followed by hydroxylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications across various industries.

Looking ahead, the continued exploration of 3-(dimethylamino)-2-methylpropan-1-ol is expected to unlock new opportunities in fields such as nanotechnology and biotechnology. Its ability to self-assemble into nanostructures has been investigated for applications ranging from drug delivery systems to sensors. Moreover, its compatibility with biological systems makes it a promising candidate for use in biomedical applications, such as tissue engineering and diagnostic devices.

In conclusion, 3-(dimethylamino)-2-methylpropan-1-ol (CAS No. 33622-41-2) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies.